Cas no 52617-37-5 (ponicidin)
ponicidin structure
Product Name:ponicidin
CAS No:52617-37-5
MF:C20H26O6
MW:362.416846752167
CID:56279
PubChem ID:92043456
Update Time:2025-04-18
ponicidin Chemical and Physical Properties
Names and Identifiers
-
- ponicidin
- rubescensin B
- PONICIDIN/RUBESCENSIN B
- W-202985
- Kaur-16-en-15-one, 7,20:14,20-diepoxy-1,6,7-trihydroxy-, (1-alpha,6-beta,7-alpha,14S,20S)-
- Rubescensine B
- 52617-37-5
- (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
- (1R,2S,8R,9S,11S,13S,14S,15R,19S)-13,14,19-trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.0^{1,15.0^{2,8.0^{5,9.0^{8,13]nonadecan-7-one
- CID 92043456
- 13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
- (1R,9S,14S,15R,19S)-13,14,19-Trihydroxy-16,16-dimethyl-6-methylidene-10,12-dioxahexacyclo[9.8.0.01,15.02,8.05,9.08,13]nonadecan-7-one
- (1-alpha,6-beta,7-alpha,14S,20S)-7,20:14,20-Diepoxy-1,6,7-trihydroxy-ent-kaur-16-en-15-one
- DA-66826
-
- Inchi: 1S/C20H26O6/c1-8-9-4-5-10-18-11(21)6-7-17(2,3)12(18)14(23)20(24)19(10,13(8)22)15(9)25-16(18)26-20/h9-12,14-16,21,23-24H,1,4-7H2,2-3H3/t9?,10-,11-,12+,14-,15-,16-,18-,19-,20+/m0/s1
- InChI Key: WHRDRHNMTIXZNY-CJZVHFPTSA-N
- SMILES: O1[C@H]2[C@@]34[C@H](CCC(C)(C)[C@H]3[C@@H]([C@@]1([C@]13C(C(=C)C(CC[C@@H]41)[C@@H]3O2)=O)O)O)O
Computed Properties
- Exact Mass: 362.17300
- Monoisotopic Mass: 362.173
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 0
- Complexity: 761
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 96.2A^2
- XLogP3: 0.6
Experimental Properties
- Color/Form: Powder
- Density: 1.5±0.1 g/cm3
- Boiling Point: 580.9±50.0 °C at 760 mmHg
- Flash Point: 210.0±23.6 °C
- Refractive Index: 1.649
- PSA: 96.22000
- LogP: 0.73960
- Vapor Pressure: 0.0±3.7 mmHg at 25°C
ponicidin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
ponicidin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| DC Chemicals | DCD-080-20 mg |
Ponicidin |
52617-37-5 | >98%, Standard References Grade | 20mg |
$280.0 | 2022-02-28 | |
| TRC | P212945-1mg |
PonicidinDISCONTINUED SEE P526710 |
52617-37-5 | 1mg |
$180.00 | 2023-05-17 | ||
| TRC | P212945-2.5mg |
PonicidinDISCONTINUED SEE P526710 |
52617-37-5 | 2.5mg |
$265.00 | 2023-05-17 | ||
| TRC | P212945-5mg |
PonicidinDISCONTINUED SEE P526710 |
52617-37-5 | 5mg |
$580.00 | 2023-05-17 | ||
| MedChemExpress | HY-N1535-5mg |
Ponicidin |
52617-37-5 | 99.82% | 5mg |
¥1800 | 2025-04-16 | |
| MedChemExpress | HY-N1535-10mg |
Ponicidin |
52617-37-5 | 99.82% | 10mg |
¥3000 | 2025-04-16 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T2S1975-1 mg |
Ponicidin |
52617-37-5 | 99.92% | 1mg |
¥1439.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P90040-5mg |
Ponicidin |
52617-37-5 | 5mg |
¥2880.0 | 2021-09-08 | ||
| ChemScence | CS-0017084-5mg |
Ponicidin |
52617-37-5 | 99.82% | 5mg |
$180.0 | 2022-04-27 | |
| ChemScence | CS-0017084-10mg |
Ponicidin |
52617-37-5 | 99.82% | 10mg |
$300.0 | 2022-04-27 |
ponicidin Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
52617-37-5 (ponicidin) Related Products
- 887333-30-4(Hebeirubescensin H)
- 946822-57-7((20S)-6beta,7beta,14beta-trihydroxy-20-methoxy-7,20-epoxy-ent-kaur-16-en-15-one)
- 155969-83-8((20S)-7α,20-Epoxy-20-methoxy-1α,6β,7,11β-tetrahydroxykaur-16-en-15-one)
- 76470-15-0(Effusanin E)
- 28957-05-3((14R)-7,20-Epoxy-7β,14-[ethylidenebis(oxy)]-1α,6β-dihydroxykaur-16-en-15-one)
- 93781-75-0(Kaur-16-en-15-one,7,20:14,20-diepoxy-6,7,11-trihydroxy-, (6b,7a,11b,14S,20S)-)
- 155977-87-0(Kaur-16-en-15-one,7,20-epoxy-1,6,7,14-tetrahydroxy-20-methoxy-, (1a,6b,7a,14R,20S)-)
- 155969-82-7(Kaur-16-en-15-one, 7,20-epoxy-1,6,7,14-tetrahydroxy-20-methoxy-, (1α,6β,7α,14R,20R)-)
- 28957-04-2(Oridonin)
- 950181-70-1((20S)-6beta,7beta,11beta,14beta-tetrahydroxy-20-methoxy-7alpha,20-epoxy-ent-kaur-16-en-15-one)
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